Cas no 2138102-37-9 (tert-butyl 4-(iodomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(iodomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate
• CAS No: 2138102-37-9
• MF: C₁₈H₃₂INO₃
• MW: 437.356058120728
• CID: 6429123
• PubChem ID: 165493386
• Update Time: 2025-06-11

tert-butyl 4-(iodomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(iodomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate
• 2138102-37-9
• tert-butyl 4-(iodomethyl)-4-[(2-methylcyclohexyl)oxy]piperidine-1-carboxylate
• EN300-1136006

• Inchi： 1S/C18H32INO3/c1-14-7-5-6-8-15(14)22-18(13-19)9-11-20(12-10-18)16(21)23-17(2,3)4/h14-15H,5-13H2,1-4H3
• InChI Key： BZPJXCKWMUSDIM-UHFFFAOYSA-N
• SMILES： ICC1(CCN(C(=O)OC(C)(C)C)CC1)OC1CCCCC1C

Computed Properties

• Exact Mass: 437.14269g/mol
• Monoisotopic Mass: 437.14269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 4-(iodomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate

Introduction to Tert-butyl 4-(iodomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate (CAS No. 2138102-37-9)

Tert-butyl 4-(iodomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate, a compound with the CAS number 2138102-37-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The unique structural features of this molecule, particularly its tert-butyl and iodomethyl substituents, contribute to its distinctive chemical properties and reactivity, making it a valuable tool in synthetic chemistry and medicinal research.

The 4-(iodomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate moiety is particularly noteworthy, as it introduces a high degree of steric hindrance and electronic complexity. This complexity is often exploited in the design of bioactive molecules, where precise control over spatial orientation and electronic distribution is crucial for achieving optimal biological activity. The presence of the iodomethyl group, in particular, makes this compound a versatile intermediate in cross-coupling reactions, which are fundamental to modern organic synthesis.

In recent years, there has been growing interest in the development of novel piperidine-based scaffolds for pharmaceutical applications. Piperidines are known for their ability to mimic the bioisosteric properties of other heterocycles, such as pyridines and azepanes, while also offering unique advantages in terms of metabolic stability and solubility. The introduction of bulky substituents like the tert-butyl group can further enhance these properties by reducing unwanted interactions with biological targets.

The synthesis of Tert-butyl 4-(iodomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps typically include the formation of the piperidine ring, followed by functionalization with the appropriate substituents. The use of advanced synthetic techniques, such as transition-metal-catalyzed coupling reactions, has significantly improved the efficiency and scalability of these processes.

One of the most compelling aspects of this compound is its potential utility in the development of new therapeutic agents. The structural motifs present in Tert-butyl 4-(iodomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate have been shown to exhibit activity against a range of biological targets, including enzymes and receptors involved in various disease pathways. For instance, studies have suggested that derivatives of this compound may have applications in treating neurological disorders by modulating neurotransmitter activity.

The role of computational chemistry and molecular modeling has been instrumental in understanding the pharmacological properties of this molecule. By leveraging computational methods, researchers can predict how Tert-butyl 4-(iodomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate interacts with biological targets at the molecular level. This information is critical for designing more effective drug candidates and optimizing their pharmacokinetic profiles.

In addition to its therapeutic potential, this compound has also found applications in chemical biology research. Its unique structural features make it an excellent probe for studying enzyme mechanisms and identifying new drug targets. For example, researchers have used analogs of Tert-butyl 4-(iodomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate to investigate the function of specific enzymes involved in metabolic pathways.

The development of novel synthetic methodologies has been another area where this compound has made significant contributions. The ability to efficiently synthesize complex molecules like Tert-butyl 4-(iodomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate has opened up new possibilities for drug discovery and material science. Advances in catalytic systems and green chemistry principles have further enhanced the sustainability and efficiency of these synthetic processes.

The future prospects for Tert-butyl 4-(iodomethyl)-4-(2-methylcyclohexyl)oxypiperidine-1-carboxylate are promising, with ongoing research exploring its potential applications in various fields. As our understanding of biological systems continues to grow, so too does the demand for innovative molecular tools like this one. By leveraging cutting-edge synthetic techniques and computational methods, researchers are poised to unlock new therapeutic possibilities and advance our knowledge of complex biological processes.